
3-Hydroxyquinoline: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxyquinoline

Cat. No.: B051751 Get Quote

An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile

Heterocyclic Compound

Abstract
3-Hydroxyquinoline, a heterocyclic aromatic organic compound, is a significant scaffold in

medicinal chemistry and material science. This technical guide provides a comprehensive

overview of its fundamental chemical and physical properties, detailed synthesis protocols, and

a thorough exploration of its applications, with a particular focus on its role in drug discovery

and development. This document is intended for researchers, scientists, and professionals in

the fields of chemical synthesis and drug development, offering a consolidated resource of

technical data and experimental methodologies.

Core Chemical and Physical Properties
3-Hydroxyquinoline, also known as 3-quinolinol, is a derivative of quinoline with a hydroxyl

group at the third position. Its chemical structure and properties make it a valuable intermediate

in the synthesis of more complex molecules.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 580-18-7 [1][2][3][4][5]

Molecular Formula C₉H₇NO [1][2][3][4][5]

Molecular Weight 145.16 g/mol [1][2][3][4]

IUPAC Name Quinolin-3-ol

Synonyms 3-Quinolinol, 3-Quinolol [1][2][3][4]

InChI Key
IQQDNMHUOLMLNJ-

UHFFFAOYSA-N
[4]

SMILES Oc1cnc2ccccc2c1

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance Beige crystalline powder [4]

Melting Point 198-202 °C [4]

Boiling Point 264.27 °C (estimate) [4]

Solubility

Slightly soluble in DMSO and

Methanol. Water solubility:

587.9 mg/L at 20 °C.

[4]

pKa 4.28 (at 20 °C) [4]

Synthesis of 3-Hydroxyquinoline
The synthesis of 3-hydroxyquinoline and its derivatives can be achieved through various

methods. Classical routes include the Friedländer condensation and the Gould-Jacobs

reaction.[6][7] More recent methodologies focus on improving efficiency and substrate scope.
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Experimental Protocol: One-Pot Synthesis from
Aryldiazonium Salts
This method describes a convenient one-pot synthesis of 3-hydroxyquinolines from

aryldiazonium salts and alkenes in a nitrile solution, followed by oxidation.[6]

Materials:

Phenyldiazonium salt

Styrene

Anhydrous nitrile (e.g., acetonitrile)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium carbonate (Na₂CO₃)

Procedure:

In a dry 10 mL glass sealed tube, suspend phenyldiazonium salt (100 mg, 0.52 mmol, 1.0

eq.) and styrene (108 mg, 1.04 mmol, 2.0 eq.) in 2 mL of anhydrous nitrile.

Seal the tube with a Teflon screw cap and heat it in an oil bath at 80 °C for 2 hours.

After cooling to room temperature, dilute the reaction mixture with DCM (20 mL).

Wash the organic layer with a saturated aqueous NaHCO₃ solution (10 mL).

Stir the combined organic layer over anhydrous Na₂CO₃ (5 g) for 3 days to facilitate

oxidation.

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the crude product by silica gel column chromatography.
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Experimental Protocol: Synthesis from Quinoline-3-
boronic Acid
This protocol outlines the synthesis of 3-hydroxyquinoline from quinoline-3-boronic acid.[2]

Materials:

Quinoline-3-boronic acid

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

CNT-Chit film

Potassium hydroxide (KOH)

Deionized water

Dilute aqueous hydrochloric acid

Ether

Procedure:

To a round-bottomed flask, add quinoline-3-boronic acid (1.0 mmol), CuSO₄·5H₂O (0.02 g,

0.1 mmol), CNT-Chit film (10.0 mg), KOH (0.17 g, 3.0 mmol), and deionized water (5.00 mL).

Stir the reaction mixture openly at room temperature for 24 hours.

Upon completion of the reaction, filter the mixture and wash the solids with deionized water.

Acidify the filtrate to a pH of 2-3 with dilute aqueous hydrochloric acid.

Extract the acidified filtrate with ether (3 x 10 mL).

Combine the organic phases and concentrate them under reduced pressure to remove the

solvent.
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Purify the crude product by silica gel column chromatography using an eluent of 70%

hexane/30% ethyl acetate (v/v) to yield 3-hydroxyquinoline as an off-white solid.[2]

Representative Synthesis of 3-Hydroxyquinoline

Aryldiazonium Salt + Alkene
in Nitrile Solution

3,4-Dihydroquinolinium Salt
(Intermediate)

Cyclization
Oxidation

(e.g., O₂, Na₂CO₃) 3-Hydroxyquinoline

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 3-Hydroxyquinoline.

Applications in Drug Discovery and Development
The quinoline core is a privileged structure in medicinal chemistry, and 3-hydroxyquinoline
derivatives have demonstrated a wide range of biological activities.

Anticancer Activity
Derivatives of 3-hydroxyquinoline have been investigated for their potential as anticancer

agents.[8] For instance, certain cyclic peptides containing the 3-hydroxyquinoline moiety have

shown antitumor functionality.[2][4] The mechanism of action often involves the inhibition of key

signaling pathways crucial for cancer cell proliferation and survival. Although specific pathways

for 3-hydroxyquinoline itself are not extensively detailed, the broader class of

hydroxyquinolines is known to interfere with pathways like VEGFR2 and PI3K/AKT signaling,

and can induce apoptosis.

Antimicrobial and Other Biological Activities
Halogenated derivatives of hydroxyquinolines have shown broad-spectrum antimicrobial

effects.[8] The 8-hydroxyquinoline scaffold, a close isomer, has been identified as a histamine

H2 receptor blocker, suggesting the potential for this class of compounds in modulating

receptor activity.[9][10] Furthermore, some 8-hydroxyquinoline derivatives have been found to

decrease the activity of cystathionine beta-synthase (CBS), an enzyme involved in the trans-

sulfuration pathway.[11]
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3-Hydroxyquinoline in Drug Discovery Workflow

3-Hydroxyquinoline Scaffold

Synthesis of Derivatives

Biological Screening
(e.g., Anticancer, Antimicrobial)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Preclinical Studies

Click to download full resolution via product page

Caption: Logical workflow for the application of 3-Hydroxyquinoline in drug discovery.

Applications in Material Science
Beyond its biological applications, 3-hydroxyquinoline is a valuable building block in material

science. Its structure allows for the creation of novel polymers, coatings, and other functional

materials. The ability to modify the quinoline core and the hydroxyl group enables the
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development of materials with enhanced thermal stability, and unique optical and electronic

properties.[1] Its chelating properties also make it useful in catalysis and analytical chemistry.[1]

Conclusion
3-Hydroxyquinoline is a versatile heterocyclic compound with significant potential in both drug

discovery and material science. Its well-defined chemical properties and the availability of

diverse synthetic routes make it an attractive starting point for the development of novel

therapeutic agents and advanced materials. This guide provides a foundational understanding

of 3-hydroxyquinoline, offering researchers the necessary information to explore its full

potential in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Hydroxyquinoline: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-molecular-formula
https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

